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Abstract

Propizepine (CAS Number 10321-12-7), a tricyclic antidepressant (TCA) developed in the
1970s, has been utilized in clinical practice, primarily in France, under the brand names
Depressin and Vagran.[1] This technical guide provides a comprehensive overview of the
available research on Propizepine, focusing on its chemical synthesis, pharmacological
classification, and the general mechanisms of action attributed to its class of compounds. Due
to the limited availability of detailed historical research data in publicly accessible databases,
this document also highlights the gaps in current knowledge, particularly concerning specific
guantitative pharmacological data and detailed experimental protocols.

Introduction

Propizepine is a heterocyclic compound with the chemical name 6-[2-
(Dimethylamino)propyl]-1,6-dihydro-5H-pyrido[2,3-b][2][3]benzodiazepin-5-one. It belongs to
the tricyclic antidepressant (TCA) class of drugs, which were among the first effective
pharmacological treatments for major depressive disorder.[4][5] Like other TCAs, its therapeutic
effects are believed to stem from its interaction with monoamine neurotransmitter systems in
the central nervous system.

Chemical and Physical Properties
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Property Value Reference

CAS Number 10321-12-7 [1]

Molecular Formula C17H20N40 [1]

Molar Mass 296.374 g-mol-1 [1]

Synonyms UP-106, Depressin, Vagran [1]
Synthesis

The synthesis of Propizepine was first described by Hoffmann and Faure in 1966. While the
full experimental protocol from the original publication is not readily available, the general
synthetic pathway has been outlined in subsequent literature.[2][6][7]

The synthesis involves a two-step process:

o Formation of the Tricyclic Lactam Core: Condensation of 2-chloronicotinic acid with o-
phenylenediamine directly yields the tricyclic lactam, 5H-pyrido[2,3-b][2][3]benzodiazepin-5-

one.[2]

» Alkylation: The tricyclic lactam is then alkylated with 1-chloro-2-dimethylaminopropane to
yield Propizepine.[2] This alkylation step is thought to proceed via an aziridinium ion

intermediate.[2]
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Step 1: Tricyclic Lactam Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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